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Compound of Interest

Compound Name: 1-Methoxy-2-phenoxybenzene

cat. No.: B154679

An In-depth Technical Guide: 1-Methoxy-2-phenoxybenzene

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

1-Methoxy-2-phenoxybenzene, also known as 2-methoxydiphenyl ether, is a significant
organic compound featuring a diaryl ether scaffold. With a molecular weight of 200.23 g/mol ,
this molecule serves as a versatile building block in synthetic chemistry and holds relevance in
the field of drug discovery.[1][2] The inherent stability of the ether linkage combined with the
electronic properties of the methoxy-substituted and unsubstituted aromatic rings makes it a
valuable precursor for more complex molecular architectures. This guide provides a
comprehensive overview of its fundamental properties, established synthesis protocols,
rigorous analytical characterization methods, and its strategic applications in research and
pharmaceutical development.

Part 1: Core Molecular Identity and Physicochemical
Properties

1-Methoxy-2-phenoxybenzene belongs to the diaryl ether class of compounds, which are
characterized by an oxygen atom connecting two aryl groups. This structural motif is a
cornerstone in medicinal chemistry, contributing to the conformational rigidity and metabolic
stability of many bioactive molecules. Understanding the fundamental properties of this specific
ether is the first step in leveraging its synthetic potential.
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Chemical Identifiers
Identifier Value Source(s)
IUPAC Name 1-methoxy-2-phenoxybenzene  [3]

2-Methoxydiphenyl ether, o-

Synonyms Methoxyphenyl phenyl ether, [3114]
Guaiacol phenyl ether

CAS Number 1695-04-1 [1][2]14]

Molecular Formula C13H1202 [1112]5]
ROXWCQWMXHSVNZ-

InChlKey [1114]
UHFFFAOYSA-N
COC1=CC=CC=C10C2=CC=

SMILES [11[4]

CC=C2

Physicochemical Data

The physical properties of 1-methoxy-2-phenoxybenzene dictate its handling, reaction

conditions, and purification strategies. It is typically a liquid at room temperature, which is

consistent with asymmetrically substituted diaryl ethers.[2]

Property Value Source(s)
Molecular Weight 200.23 g/mol [2]
Appearance Liquid [2]
Density 1.088 g/cm3 [4]
Boiling Point 288.3 °C at 760 mmHg [4]
Flash Point 112 °C [4]

Part 2: Synthesis and Purification

Guiding Principle: The Ullmann Condensation
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The most common and reliable method for constructing diaryl ethers is the Ullmann
condensation. This reaction involves the copper-catalyzed coupling of a phenol with an aryl
halide.[6] The causality behind this choice rests on the need to activate the typically unreactive
C(aryl)-X bond towards nucleophilic attack by the phenoxide. Copper(l) salts are believed to
facilitate this process through an oxidative addition/reductive elimination cycle. For synthesizing
1-methoxy-2-phenoxybenzene, the most direct approach involves the coupling of guaiacol (2-
methoxyphenol) with a halobenzene, or conversely, 2-haloanisole with phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154679#1-methoxy-2-phenoxybenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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